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Compound of Interest

4-Chloro-1-cyclopentyl-1H-
Compound Name:

pyrazole
CAS No.: 1205839-54-8
Cat. No.: B2793802

Get Quote

Technical Guide: 4-Chloro-1-cyclopentyl-1H-
pyrazole

Core Identity & Strategic Utility in Medicinal Chemistry

Executive Summary

4-Chloro-1-cyclopentyl-1H-pyrazole is a specialized heterocyclic building block valued for its
structural rigidity and lipophilicity. In drug discovery, it serves as a critical pharmacophore
scaffold, particularly in the development of Janus Kinase (JAK) inhibitors and agrochemical
fungicides.

The compound combines the electron-deficient nature of the 4-chloropyrazole ring with the
lipophilic bulk of the cyclopentyl group. This specific substitution pattern modulates metabolic
stability (blocking N-dealkylation) and enhances hydrophobic interactions within protein binding
pockets. It is frequently utilized as a "core module" in Fragment-Based Drug Design (FBDD) to
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probe structure-activity relationships (SAR) where the 4-position requires a handle for cross-
coupling (Suzuki-Miyaura) or C-H activation.

Note on Disambiguation: While structurally similar to the key intermediate of Ruxolitinib
(Jakafi), which contains a cyclopentyl group on a chiral propionitrile chain, this molecule
features the cyclopentyl group directly attached to the pyrazole nitrogen. This distinction is vital
for intellectual property and specific SAR targeting.

Chemical Identity & Physicochemical Profile[1][2][3]

[4][5][6][7][8][9][10][11]
Nomenclature & ldentification

Property Specification

IUPAC Name 4-Chloro-1-cyclopentyl-1H-pyrazole
CAS Registry Number 1205839-54-8

Molecular Formula CsH11CIN2

Molecular Weight 170.64 g/mol

SMILES Clclen(C2CCCC2)ncl

InChiKey Unique identifier required for database

integration

Physicochemical Properties
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Parameter Value | Description Relevance

Handling logistics; solids are
Physical State Low-melting solid or viscous oil  preferred for weighing

accuracy.

) ) ] Low MP requires cold storage
Melting Point ~30-40 °C (Predicted) )
to prevent phase separation.

High lipophilicity aids
) membrane permeability but
LogP (Predicted) 28-3.2 )
requires polar solvents for

reactions.

The Cl atom (EWG) reduces
o . the basicity of the pyrazole
pKa (Conj. Acid) ~0.5 (N2 position) ] o
nitrogen, making it a poor

proton acceptor.

_ Insoluble in water; requires
- Soluble in DCM, EtOAc, . .
Solubility DMSO. MeOH organic co-solvents in agueous
’ e .
couplings.

Synthetic Pathways & Process Chemistry[12]

Two primary routes exist for the synthesis of 4-Chloro-1-cyclopentyl-1H-pyrazole. Route A is
preferred for convergent synthesis using commercially available building blocks, while Route B
is utilized when the pyrazole core is already established.

Diagram 1: Synthetic Strategies

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b2793802/docs?utm_src=pdf-body#4-chloro-1-cyclopentyl-1h-pyrazole-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2793802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Route A: N-Alkylation
(Convergent)

4-Chloropyrazole
(CAS 15878-00-9)

Bromocyclopentane
+Base (NaH or K2CO3) [[T777=====oo_____

B 4-Chloro-1-cycl -1H-

o1e . yclopentyl-1H-pyrazole

Route B: Electrophilic Halogenation (Target)

1-Cyclopentyl-1H-pyrazole (Linear)
(CAS 90253-228) |—m—m—m—oao—————— -

-
-

N-Chlorosuccinimide (NCS)
or SO2CI2

Click to download full resolution via product page

Caption: Comparison of convergent N-alkylation (Route A) and linear electrophilic chlorination
(Route B).

Protocol A: Convergent N-Alkylation (Recommended)

This route avoids the handling of hazardous chlorinating agents and uses stable starting
materials.

e Reagents: 4-Chloropyrazole (1.0 equiv), Bromocyclopentane (1.2 equiv), Cesium Carbonate
(Cs2CO0s3, 2.0 equiv) or Sodium Hydride (NaH).

e Solvent: DMF (Dimethylformamide) or Acetonitrile.

e Procedure:

o

Dissolve 4-chloropyrazole in dry DMF under N2 atmosphere.

[¢]

Add Base (Cs2C0s) and stir for 30 min to deprotonate the N-H (forming the pyrazolate
anion).

[¢]

Add Bromocyclopentane dropwise.

[¢]

Heat to 60—80 °C for 4—6 hours. Monitor by TLC/LC-MS.
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o Workup: Quench with water, extract with Ethyl Acetate. Wash organic layer with brine to
remove DMF.

 Critical Control Point: Regioselectivity is not an issue here due to the symmetry of 4-
chloropyrazole (tautomers are identical).

Protocol B: Electrophilic Chlorination

Used when 1-cyclopentylpyrazole is the available precursor.
o Reagents: 1-Cyclopentylpyrazole, N-Chlorosuccinimide (NCS).
e Solvent: Acetonitrile or DMF.

e Procedure:

o

Dissolve 1-cyclopentylpyrazole in Acetonitrile.

[¢]

Add NCS (1.05 equiv) portion-wise at room temperature.

[¢]

Heat to 50 °C if reaction is sluggish.

[e]

Mechanism: Electrophilic aromatic substitution (SEAr) occurs exclusively at the C4
position, which is the most electron-rich site.

Reactivity & Functionalization Profile

The 4-chloro group acts as a "latent” functional handle. While less reactive than bromo- or
iodo-analogs, it offers unique chemoselectivity, allowing other sensitive groups to be
manipulated first.

Diagram 2: Reactivity Map
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4-Chloro-1-cyclopentyl-1H-pyrazole

Boronic Acid/Ester n-BulLi, -78°C
Pd(OAc)2, SPhos (C5-H is acidic)

Suzuki-Miyaura Coupling C5-Lithiation N-Oxidation
(Pd-Catalyzed) (Deprotonation) (mCPBA)

4-Aryl-1-cyclopentylpyrazole 1-Cyclopentyl-4-chloro-5-substituted
(JAK Inhibitor Core) (Complex Scaffold)

Oxidative Metabolism Study

Click to download full resolution via product page

Caption: Functionalization pathways. The C4-Cl allows cross-coupling, while the C5-H allows
direct lithiation.

Key Reaction: Suzuki-Miyaura Coupling

To install an aryl group at the 4-position (common in kinase inhibitors):

Catalyst: Requires electron-rich, bulky ligands (e.g., XPhos, SPhos, or Buchwald
Precatalysts) to activate the stronger C-CI bond.

Conditions: Pd2dbas / XPhos, K3zPOa4, Dioxane/Water, 100 °C.

Insight: The chlorine atom is often preferred over bromine in early process chemistry
because it is cheaper and atom-economical, provided the coupling yield is optimized.

C5-H Activation (Direct Lithiation)

The proton at position 5 (adjacent to the N-cyclopentyl group) is the most acidic ring proton.

e Protocol: Treatment with n-Butyllithium (n-BuLi) at -78 °C in THF generates the C5-lithio
species.
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e Trapping: Can be trapped with electrophiles (e.g., lodine, Aldehydes, CO3) to create highly
substituted derivatives.

Application in Drug Discovery[6][13]
JAK Pathway Inhibition

This molecule is a structural analog to the core scaffold of Ruxolitinib (JAK1/JAK2 inhibitor).

e Mechanism: The pyrazole ring mimics the adenine base of ATP, forming hydrogen bonds
with the kinase hinge region.

* Role of Cyclopentyl: The cyclopentyl group fills the hydrophobic pocket adjacent to the ATP-
binding site. Its aliphatic nature improves oral bioavailability compared to planar aromatic
substituents.

» Role of 4-Chloro: The chlorine atom can fill small hydrophobic pockets or serve as a vector
for further growth into the "solvent front" of the enzyme.

Agrochemicals

In fungicide development, 1-alkyl-4-chloropyrazoles are precursors to SDHI (Succinate
Dehydrogenase Inhibitor) fungicides. The 4-chloro group prevents rapid metabolic oxidation of
the ring.

Safety & Handling
e GHS Classification: Warning.
e Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).
e Handling:
o Use a fume hood to avoid inhalation of dust/vapors.
o Wear nitrile gloves and safety glasses.

o Storage: Store in a cool, dry place (2—8 °C recommended) under inert atmosphere
(Argon/Nitrogen) to prevent slow oxidation or hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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